molecular formula C7H8FN3O B8708916 2-(Azetidin-3-yloxy)-5-fluoropyrimidine CAS No. 950664-37-6

2-(Azetidin-3-yloxy)-5-fluoropyrimidine

Cat. No.: B8708916
CAS No.: 950664-37-6
M. Wt: 169.16 g/mol
InChI Key: SSHMMHNISPXJLU-UHFFFAOYSA-N
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Description

2-(Azetidin-3-yloxy)-5-fluoropyrimidine (CAS: 950664-37-6) is a fluorinated heterocyclic compound featuring a pyrimidine core substituted with a fluorine atom at position 5 and an azetidin-3-yloxy group at position 2. This structure confers unique electronic and steric properties, making it a candidate for medicinal chemistry and biochemical applications. The azetidine ring introduces conformational rigidity, while the fluorine atom enhances metabolic stability and bioavailability through electronegative effects .

The compound is synthesized via nucleophilic substitution or coupling reactions, as inferred from analogous fluoropyrimidine syntheses. For instance, chlorination of intermediates (e.g., 2-(3-(chloromethyl)phenyl)-5-fluoropyrimidine) followed by cyclization with azetidine derivatives is a plausible route, mirroring methods used for tepotinib derivatives .

Properties

CAS No.

950664-37-6

Molecular Formula

C7H8FN3O

Molecular Weight

169.16 g/mol

IUPAC Name

2-(azetidin-3-yloxy)-5-fluoropyrimidine

InChI

InChI=1S/C7H8FN3O/c8-5-1-10-7(11-2-5)12-6-3-9-4-6/h1-2,6,9H,3-4H2

InChI Key

SSHMMHNISPXJLU-UHFFFAOYSA-N

Canonical SMILES

C1C(CN1)OC2=NC=C(C=N2)F

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogs

The following table highlights key structural analogs of 2-(azetidin-3-yloxy)-5-fluoropyrimidine, focusing on substituent variations and their implications:

Compound Name Substituents (Position) Key Features Biological Relevance
2-(Azetidin-3-yloxy)-5-fluoropyrimidine -F (5), -azetidin-3-yloxy (2) Enhanced metabolic stability; potential RNA/DNA interaction via fluorine Anticancer, antiviral candidates (inferred)
2-(Azetidin-3-yloxy)-5-chloropyridine -Cl (5), -azetidin-3-yloxy (2) Increased lipophilicity; stronger halogen bonding Antibacterial agents (hypothesized)
5-Fluorouracil (5-FU) -F (5), -OH (2,4) Thymidylate synthase inhibition; RNA misincorporation Clinically used antineoplastic agent
5'-Deoxy-5-fluorouridine (5'-dFUrd) -F (5), -deoxyribose (1') Prodrug converted to 5-FU; reduced toxicity Antitumor efficacy in preclinical models
2,3,5-Trifluoropyridine -F (2,3,5) High electronegativity; limited metabolic degradation Building block for agrochemicals
Key Observations:
  • Fluorine vs. Chlorine : The 5-fluoro substituent in the target compound reduces metabolic oxidation compared to 5-chloro analogs, which may improve pharmacokinetics .
  • Azetidine vs.
Antineoplastic Potential
  • 5-Fluoropyrimidines (e.g., 5-FU) : These inhibit thymidylate synthase (TS) and incorporate into RNA, disrupting replication. 2-(Azetidin-3-yloxy)-5-fluoropyrimidine may share similar mechanisms but with improved tissue penetration due to the azetidine group .
  • Synergistic Effects: Fluoropyrimidines combined with agents like Fu-Zheng-Jie-Du (FZJD) ointment show enhanced anti-angiogenic effects by targeting TEMs (TIE2-expressing monocytes/macrophages). The azetidine-containing analog could similarly benefit from combination therapies .
RNA Interaction

Fluorinated pyrimidines (e.g., 5-fluorouridine) are used as NMR probes to study RNA structure. The rigidity of 2-(azetidin-3-yloxy)-5-fluoropyrimidine may enhance binding specificity to RNA motifs, though direct evidence is lacking .

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